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Compound of Interest

Compound Name: N,N-Bis(cyanoethyl)aniline

Cat. No.: B074002

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Bis(2-cyanoethyl)aniline, with the CAS number 1555-66-4, is a tertiary aromatic amine
characterized by an aniline core substituted with two cyanoethyl groups on the nitrogen atom.
[1] This structure imparts unique reactivity, making it a valuable intermediate in various fields of
organic synthesis.[1] Historically, its development arose from research into cyanoalkylated
aromatic amines for applications in polymer chemistry and dye synthesis.[2] While not a
naturally occurring compound, its synthetic versatility has established it as a key building block
in the chemical industry.[2] This guide provides a comprehensive overview of its properties,
synthesis, applications, and safety considerations, with a focus on its utility for research and
development.

Physicochemical Properties

N,N-Bis(2-cyanoethyl)aniline is typically a solid at room temperature, appearing as a light beige
or pale yellow to amber powder or crystalline solid.[2][3] It is characterized by moderate
solubility in common organic solvents like ethanol, acetone, and dichloromethane, while it
remains largely insoluble in water.[2][3]

Table 1: Physicochemical Data for N,N-Bis(2-cyanoethyl)aniline
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Property Value Reference(s)

CAS Number 1555-66-4 [1]

Molecular Formula C12H13Ns [1]

Molecular Weight 199.25 g/mol [4]
Light beige to yellow/brown

Appearance ) [2][3]
solid/powder

Melting Point 80-88 °C [3][5]

Boiling Point 175-180 °C at 0.3 torr [4]

Density ~1.105 g/cm3 [5]
Soluble in organic solvents

Solubility (e.g., ethanol, acetone), [2][3]
insoluble in water.

pKa (Predicted) 3.85+0.50 [2]

Synthesis and Experimental Protocols

The primary route for the synthesis of N,N-Bis(2-cyanoethyl)aniline is through the
cyanoethylation of aniline, which proceeds via a Michael addition mechanism.[2] This involves
the reaction of aniline with acrylonitrile.

General Synthesis Workflow

The synthesis process involves the reaction of aniline with acrylonitrile, followed by workup and
purification to isolate the desired product.

Caption: General workflow for the synthesis of N,N-Bis(2-cyanoethyl)aniline.

Detailed Experimental Protocol: Synthesis of N,N-Bis(2-
cyanoethyl)aniline

This protocol is a representative procedure based on the Michael addition of aniline to
acrylonitrile.[2]
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Materials:

e Aniline

o Acrylonitrile

e Sodium hydroxide (or other suitable base like potassium carbonate)[2]

» Ethanol (or dimethylformamide as solvent)[2]

e Hydrochloric acid (for neutralization)

o Ethyl acetate (for extraction)

e Anhydrous sodium sulfate (for drying)

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
aniline in ethanol.

e Add a catalytic amount of a base, such as sodium hydroxide.

e Slowly add acrylonitrile to the reaction mixture. An exothermic reaction may be observed.

 After the addition is complete, heat the mixture to reflux and maintain for several hours until
the reaction is complete (monitoring by TLC is recommended).

o Cool the reaction mixture to room temperature and neutralize with dilute hydrochloric acid.

e The solvent is removed under reduced pressure.

e The residue is taken up in ethyl acetate and washed with water.

e The organic layer is dried over anhydrous sodium sulfate and filtered.

e The solvent is evaporated to yield the crude product.
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e The crude N,N-Bis(2-cyanoethyl)aniline can be purified by recrystallization from a suitable
solvent (e.g., ethanol) or by vacuum distillation.[6]

Applications in Organic Synthesis

N,N-Bis(2-cyanoethyl)aniline is a key intermediate, primarily in the synthesis of azo disperse
dyes.[3] The tertiary amine group and the cyano functionalities provide sites for further
chemical transformations.

Role as a Coupling Component in Azo Dye Synthesis

Azo dyes are formed through the reaction of a diazonium salt (the diazo component) with a
coupling component. N,N-Bis(2-cyanoethyl)aniline serves as an effective coupling component.

General Workflow for Azo Dye Synthesis

The synthesis involves the diazotization of a primary aromatic amine followed by coupling with
N,N-Bis(2-cyanoethyl)aniline.

Caption: General workflow for the synthesis of an azo dye using N,N-Bis(2-cyanoethyl)aniline.

Detailed Experimental Protocol: Synthesis of a Disperse
Azo Dye

This is a representative protocol for the synthesis of an azo dye using N,N-Bis(2-
cyanoethyl)aniline as the coupling component.

Materials:

A primary aromatic amine (e.g., 4-nitroaniline)

Sodium nitrite

Concentrated hydrochloric acid

N,N-Bis(2-cyanoethyl)aniline

Sodium hydroxide
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e Ice
Procedure:
Part A: Diazotization of the Primary Aromatic Amine

o Dissolve the primary aromatic amine in a mixture of concentrated hydrochloric acid and
water.

e Cool the solution to 0-5 °C in an ice bath.

» Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, keeping the
temperature below 5 °C.

« Stir the mixture for an additional 30 minutes at this temperature to ensure complete
diazotization. The resulting solution contains the diazonium salt.

Part B: Coupling Reaction

¢ In a separate beaker, dissolve N,N-Bis(2-cyanoethyl)aniline in a suitable solvent (e.g., acetic
acid or a basic aqueous solution).

e Cool this solution to 0-5 °C in an ice bath.

e Slowly add the cold diazonium salt solution from Part A to the cold solution of N,N-Bis(2-
cyanoethyl)aniline with vigorous stirring.

e Maintain the temperature below 5 °C and continue stirring for 1-2 hours. The formation of a
colored precipitate indicates the formation of the azo dye.

e The dye can be isolated by filtration, washed with cold water, and then dried. Further
purification can be achieved by recrystallization.

Safety and Handling

N,N-Bis(2-cyanoethyl)aniline is considered to have moderate toxicity and should be handled
with appropriate safety precautions.[2]
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Table 2: Hazard and Safety Information for N,N-Bis(2-cyanoethyl)aniline

Category

Information

Reference(s)

GHS Hazard Statements

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

[2]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P280: Wear protective
gloves/protective clothing/eye
protection/face
protection.P305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[2]7]

Personal Protective Equipment
(PPE)

Safety goggles, chemical-
resistant gloves, lab coat, and
use in a well-ventilated area or

chemical fume hood.

[4]

Storage

Store in a cool, dry, well-
ventilated place in a tightly

sealed container.

[2]7]

Incompatibilities

Strong oxidizing agents, strong

acids.

[4]

Decomposition Products

Nitrogen oxides, carbon
monoxide, carbon dioxide

upon combustion.

[4]

Conclusion
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N,N-Bis(2-cyanoethyl)aniline is a versatile and important chemical intermediate with well-
established applications, particularly in the synthesis of disperse dyes. Its synthesis via the
cyanoethylation of aniline is a robust and scalable process. For researchers and professionals
in organic synthesis and materials science, a thorough understanding of its properties, reaction
protocols, and safety measures is crucial for its effective and safe utilization in the development
of new materials and functional molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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